Cas no 1261584-00-2 (2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl)

• Product Name: 2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl
• CAS No: 1261584-00-2
• MF: C₁₅H₁₁F₅O
• MW: 302.239261865616
• CID: 4992502
• Update Time: 2025-06-09

2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H11F5O/c1-21-12-8-4-6-10(13(12)14(16)17)9-5-2-3-7-11(9)15(18,19)20/h2-8,14H,1H3
• InChI Key： YFLVEQQWHFELQW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C=CC=CC=1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl (CAS No. 1261584-00-2)

2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl (CAS No. 1261584-00-2) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The structural features of 2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl contribute to its versatility. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical properties in drug design. In agrochemicals, the compound's ability to act as a bioisostere for other functional groups has led to its use in optimizing the efficacy of pesticides and herbicides. Recent studies have also highlighted its potential in organic electronics, where its electron-withdrawing properties can improve the performance of semiconducting materials.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl?" The synthesis typically involves cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, to assemble the biphenyl core. Subsequent functionalization with difluoromethyl and trifluoromethyl groups is achieved through selective fluorination techniques. Advanced methodologies, including flow chemistry and catalysis, are being explored to improve yield and scalability, addressing the growing demand for efficient production processes.

Another hot topic in the context of CAS No. 1261584-00-2 is its environmental impact. With increasing regulatory scrutiny on fluorinated compounds, researchers are investigating the biodegradability and ecotoxicity of this chemical. Innovations in green chemistry aim to minimize waste and reduce the use of hazardous reagents during its synthesis. These efforts align with the global push toward sustainable chemical manufacturing, a trend that resonates strongly with environmentally conscious stakeholders.

In the pharmaceutical sector, 2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl is being studied for its potential role in drug discovery. Its ability to modulate biological targets, such as enzymes and receptors, has sparked interest in developing small-molecule therapeutics for diseases like cancer and inflammation. The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists, who seek to optimize its pharmacological properties while minimizing off-target effects.

From a commercial perspective, the market for fluorinated biphenyl derivatives is expanding, driven by their applications in high-value industries. Suppliers and manufacturers are investing in custom synthesis and contract research services to meet the diverse needs of clients. Analytical techniques, such as NMR spectroscopy and mass spectrometry, are essential for quality control, ensuring the purity and consistency of CAS No. 1261584-00-2 in commercial batches.

In conclusion, 2-(Difluoromethyl)-3-methoxy-2'-(trifluoromethyl)biphenyl (CAS No. 1261584-00-2) represents a compelling example of how fluorine chemistry continues to drive innovation across multiple disciplines. Its unique properties and broad applicability make it a subject of ongoing research and industrial interest. As advancements in synthetic methods and sustainability practices evolve, this compound is poised to play an even greater role in shaping the future of specialty chemicals and life sciences.